Cas no 1040680-41-8 (N-(4-fluorophenyl)-N-methyl-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide)

• Product Name: N-(4-fluorophenyl)-N-methyl-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide
• CAS No: 1040680-41-8
• MF: C₂₀H₁₆FN₃O₃S₂
• MW: 429.487745285034
• CID: 5385211
• Update Time: 2025-10-19

N-(4-fluorophenyl)-N-methyl-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Fluorophenyl)-N-methyl-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-thiophenesulfonamide
• N-(4-fluorophenyl)-N-methyl-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide

• Inchi： 1S/C20H16FN3O3S2/c1-13-3-5-14(6-4-13)19-22-20(27-23-19)18-17(11-12-28-18)29(25,26)24(2)16-9-7-15(21)8-10-16/h3-12H,1-2H3
• InChI Key： YCRJBADXQIGJRW-UHFFFAOYSA-N
• SMILES： C1(C2ON=C(C3=CC=C(C)C=C3)N=2)SC=CC=1S(N(C1=CC=C(F)C=C1)C)(=O)=O

Experimental Properties

• Density: 1.399±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 611.3±65.0 °C(Predicted)
• pka: -3.38±0.50(Predicted)

Additional information on N-(4-fluorophenyl)-N-methyl-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide

Comprehensive Analysis of N-(4-fluorophenyl)-N-methyl-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide (CAS 1040680-41-8)

The compound N-(4-fluorophenyl)-N-methyl-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide (CAS 1040680-41-8) is a highly specialized sulfonamide derivative with a unique 1,2,4-oxadiazole and thiophene backbone. Its molecular structure combines a fluorophenyl group, a methylphenyl substituent, and a sulfonamide moiety, making it a subject of significant interest in pharmaceutical and agrochemical research. The presence of these functional groups suggests potential applications in drug discovery, particularly in targeting enzyme inhibition or receptor modulation.

Recent studies have highlighted the growing demand for sulfonamide-based compounds due to their versatility in medicinal chemistry. Researchers are particularly intrigued by the 1,2,4-oxadiazole ring, which is known for its stability and bioactivity. The thiophene-sulfonamide hybrid structure in this compound further enhances its potential as a scaffold for developing novel therapeutics. With the rise of personalized medicine and targeted drug delivery, compounds like CAS 1040680-41-8 are gaining traction in academic and industrial labs.

One of the most frequently searched questions in scientific databases is: "What are the applications of 1,2,4-oxadiazole derivatives in drug development?" This compound provides a compelling case study. Its 4-fluorophenyl and 4-methylphenyl groups contribute to enhanced lipophilicity, which is critical for membrane permeability—a key factor in central nervous system (CNS) drug design. Additionally, the sulfonamide group is often associated with antibacterial and anti-inflammatory properties, aligning with current trends in antibiotic resistance research.

From a synthetic chemistry perspective, the preparation of N-(4-fluorophenyl)-N-methyl-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide involves multi-step reactions, including cyclization and sulfonylation. The CAS 1040680-41-8 identifier ensures precise tracking in chemical inventories, which is vital for reproducibility in research. Given the increasing focus on green chemistry, optimizing the synthesis of such compounds with minimal waste is a hot topic among chemists.

In the context of AI-driven drug discovery, this compound's structural features make it a promising candidate for virtual screening and molecular docking studies. Computational tools can predict its interactions with biological targets, such as kinases or G-protein-coupled receptors (GPCRs), accelerating the identification of lead compounds. This aligns with the industry's shift toward high-throughput screening and machine learning-aided drug design.

Another trending topic is the role of fluorinated compounds in modern therapeutics. The 4-fluorophenyl group in CAS 1040680-41-8 is noteworthy because fluorine atoms often improve metabolic stability and binding affinity. This has led to a surge in searches for "fluorine in medicinal chemistry" and "fluorinated sulfonamides." Researchers are also exploring whether such compounds could address unmet medical needs in neurodegenerative diseases or oncology.

Beyond pharmaceuticals, the agrochemical sector is investigating similar structures for pest control and herbicide development. The 1,2,4-oxadiazole ring, in particular, has shown promise in modulating plant growth pathways. While CAS 1040680-41-8 is primarily studied for its pharmacological potential, its analogs could inspire innovations in sustainable agriculture.

In summary, N-(4-fluorophenyl)-N-methyl-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide represents a multifaceted compound with applications spanning drug discovery, computational chemistry, and agrochemical research. Its structural complexity and functional diversity make it a valuable subject for ongoing scientific inquiry, particularly in the era of precision medicine and AI-augmented research.